(Z)-N-(3-methoxyphenyl)-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide

• IUPAC Name: (2Z)-N-(3-methoxyphenyl)-2-[(4-methylphenyl)sulfonylhydrazinylidene]chromene-3-carboxamide
• InChI: InChI=1S/C24H21N3O5S/c1-16-10-12-20(13-11-16)33(29,30)27-26-24-21(14-17-6-3-4-9-22(17)32-24)23(28)25-18-7-5-8-19(15-18)31-2/h3-15,27H,1-2H3,(H,25,28)/b26-24-
• InChI Key: CYNJLVSHDCTKJJ-LCUIJRPUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC(=CC=C4)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C\2/C(=CC3=CC=CC=C3O2)C(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C24H21N3O5S
• Molecular Weight: 463.5 g/mol

Description

(Z)-N-(3-methoxyphenyl)-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It belongs to the class of chromene derivatives and has shown promising results in scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds similar to (Z)-N-(3-methoxyphenyl)-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide have been explored in various studies. For instance, the crystal structures of related chromene compounds have been determined, revealing insights into their conformation and molecular interactions (Reis et al., 2013). These studies are crucial for understanding the physical and chemical properties that may influence the compound's biological activities and applications.

Multicomponent Reactions

The use of multicomponent reactions (MCRs) is a significant method in the synthesis of complex chromene derivatives. For example, 3H-Naphtho[2.1-b]pyran-2-carboxamides, a related class of compounds, can be synthesized through a cyclocoupling reaction involving β-naphthol, propargyl alcohols, and isocyanide (Nizami & Hua, 2018). This method highlights the potential for efficient synthesis routes for compounds like this compound.

Biological Activities

Chromene derivatives exhibit a range of biological activities, which makes them of interest in medicinal chemistry. For example, the synthesis of indolyl-4H-chromene-3-carboxamides through one-pot reactions has demonstrated potential antioxidant and antibacterial activities (Subbareddy & Sumathi, 2017). These findings suggest that compounds like this compound could have similar applications in drug discovery.

Fluorescence Properties

Some chromene derivatives are known for their fluorescence properties, which can be utilized in material science and biological imaging. The synthesis and fluorescence characteristics of benzo[c]coumarin carboxylic acids, related to chromene derivatives, have been explored, revealing their potential in solid-state fluorescence applications (Shi et al., 2017).

Photochromic Materials and Natural Products

Chromene compounds are also components of photochromic materials and biologically active natural products. The synthesis of naphthopyran and naphthopyrandione units, present in these materials and products, involves chromene chromium carbene complexes, highlighting the versatility of chromene derivatives in synthetic chemistry (Rawat et al., 2006).